Cas no 1301214-58-3 (7-chloro-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxylic acid)

• Product Name: 7-chloro-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxylic acid
• CAS No: 1301214-58-3
• MF: C₈H₅ClN₂O₃
• MW: 212.58990073204
• CID: 6251490
• PubChem ID: 67151278
• Update Time: 2024-01-13

7-chloro-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-chloro-2-oxo-1,3-dihydrobenzimidazole-5-carboxylic acid
• 7-Chloro-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid
• Z1508964832
• 1301214-58-3
• EN300-7435737
• 7-Chloro-2-oxo-2,3-dihydro-1H-benzoimidazole-5-carboxylic acid
• 7-chloro-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxylic acid
• LQFOELDGFDCQMH-UHFFFAOYSA-N
• BCC21458
• SCHEMBL1759139

• Inchi： 1S/C8H5ClN2O3/c9-4-1-3(7(12)13)2-5-6(4)11-8(14)10-5/h1-2H,(H,12,13)(H2,10,11,14)
• InChI Key： LQFOELDGFDCQMH-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=CC2=C1NC(N2)=O

Computed Properties

• Exact Mass: 211.999
• Monoisotopic Mass: 211.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2
• XLogP3: 0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives